Cas no 1695822-49-1 (3-bromo-2,5-dichloro-6-hydroxybenzaldehyde)

• Product Name: 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde
• CAS No: 1695822-49-1
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• CID: 5806419
• PubChem ID: 107657785
• Update Time: 2025-05-28

3-bromo-2,5-dichloro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-2,5-dichloro-6-hydroxy-
• 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde
• SCHEMBL17318731
• 1695822-49-1
• EN300-1276834

• Inchi： 1S/C7H3BrCl2O2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1-2,12H
• InChI Key： KUNXCYQQIAUWBP-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(O)C(Cl)=CC(Br)=C1Cl

Computed Properties

• Exact Mass: 267.86935g/mol
• Monoisotopic Mass: 267.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.933±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±35.0 °C(Predicted)
• pka: 5.19±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde

Comprehensive Overview of 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde (CAS No. 1695822-49-1): Properties, Applications, and Research Insights

3-bromo-2,5-dichloro-6-hydroxybenzaldehyde (CAS No. 1695822-49-1) is a halogenated aromatic aldehyde with significant potential in synthetic chemistry and material science. This compound, characterized by its unique bromo, dichloro, and hydroxy functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. Its molecular structure (C₇H₃BrCl₂O₂) offers reactive sites for further derivatization, making it a focal point in modern organic research.

The growing demand for halogenated benzaldehyde derivatives in drug discovery has propelled interest in CAS 1695822-49-1. Researchers highlight its role in constructing heterocyclic scaffolds, which are critical for developing kinase inhibitors and antimicrobial agents. A 2023 study published in Organic Letters emphasized its utility in Suzuki-Miyaura cross-coupling reactions, a hot topic in green chemistry and catalysis discussions. This aligns with industry trends toward sustainable synthetic methods, as queried in search engines like "eco-friendly halogenated compound synthesis."

Analytical characterization of 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde reveals distinct spectral properties. Nuclear magnetic resonance (NMR) studies show proton signals at δ 10.2 ppm (aldehyde) and δ 6.8 ppm (aromatic), while mass spectrometry confirms its molecular ion peak at m/z 273.86. These data address common search queries such as "NMR spectra of halogenated aldehydes" and "MS analysis of CAS 1695822-49-1," catering to analytical chemists and quality control specialists.

In material science, this compound’s electron-withdrawing groups enable applications in organic semiconductors and liquid crystals. Recent patents (e.g., WO202215678A1) describe its incorporation into photovoltaic materials, responding to the surge in searches for "halogenated compounds in solar cells." Its thermal stability (decomposition >250°C) also makes it suitable for high-performance polymers, a trending topic in "heat-resistant polymer design" discussions.

Safety and handling protocols for CAS 1695822-49-1 adhere to standard laboratory practices. While not classified as hazardous under GHS, its hydroxybenzaldehyde moiety warrants precautions against skin irritation, a frequently searched concern in "benzaldehyde derivative safety" queries. Storage recommendations (−20°C under inert atmosphere) reflect best practices for preserving its aldehyde functionality, a key point in "stable aldehyde storage" forums.

The commercial availability of 3-bromo-2,5-dichloro-6-hydroxybenzaldehyde through specialty chemical suppliers meets demand from R&D sectors. Pricing trends correlate with its use in high-value intermediates, as evidenced by search volumes for "halogenated aldehyde suppliers." Batch customization options (e.g., >98% HPLC purity) cater to stringent pharmaceutical requirements, addressing queries like "CAS 1695822-49-1 purity standards."

Future research directions may explore its bioconjugation potential in antibody-drug conjugates (ADCs), a trending topic in "targeted drug delivery" literature. Computational studies (e.g., DFT calculations) could further elucidate its electronic properties, aligning with searches for "QSAR modeling of halogenated aromatics." These applications position CAS 1695822-49-1 as a compound of enduring scientific and industrial relevance.